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For Researchers, Scientists, and Drug Development Professionals

Introduction

Mayosperse 60, a cationic polymeric biocide and algaecide, is a versatile water treatment
chemical effective in controlling the growth of algae, bacteria, and fungi in industrial water
systems. Its active ingredient is
Poly[oxyethylene(dimethylimino)ethylene(dimethylimino)ethylene dichloride]. Also known by
trade names such as WSCP, Bualta, and Busan 77, Mayosperse 60 functions as a dispersant,
aiding in the removal and prevention of biofilms and other organic foulants within cooling tower
systems.[1][2] This document provides detailed application notes, dosage calculation
guidelines, and experimental protocols for evaluating the efficacy of Mayosperse 60 in cooling
tower water treatment.

Principles of Mayosperse 60 Action

Mayosperse 60 is a cationic polymer that interacts with the negatively charged cell
membranes of microorganisms, leading to cell lysis and death. Its polymeric nature also
provides a dispersing action, helping to break up and remove existing microbial deposits and
prevent the settling of suspended particles. This dual functionality makes it an effective agent
for both microbial control and system cleanliness in cooling towers.

Dosage Calculation and Application
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The optimal dosage of Mayosperse 60 is dependent on several factors, including the cooling
tower's operating characteristics, the quality of the makeup water, and the level of
microbiological contamination.

Factors Influencing Dosage

A proper chemical treatment program is essential for efficient cooling tower operation,
preventing issues like corrosion, scale deposition, and biofilm growth.[3] Key parameters to
consider when determining the dosage of Mayosperse 60 include:

o System Volume: The total volume of water in the cooling tower system (including the basin,
piping, and heat exchangers) is crucial for calculating the initial dosage.

o Water Chemistry: Parameters such as pH, alkalinity, and water hardness of the circulating
water significantly impact the performance and required dosage of Mayosperse 60.

¢ Cycles of Concentration (COC): As water evaporates from the cooling tower, dissolved solids
become more concentrated. Higher COC can increase the potential for scaling and fouling,
potentially requiring adjustments to the treatment program.

» Microbiological Loading: The type and population of microorganisms present will dictate the
required biocide concentration and dosing frequency.

» System Cleanliness: Systems with significant existing biofouling will require a higher initial
"slug"” dose to effectively clean the surfaces.

Recommended Dosage Rates

The following table summarizes typical dosage recommendations for Mayosperse 60
(assuming a 60% active ingredient concentration) in cooling tower applications. It is crucial to
note that these are general guidelines, and optimization is necessary for each specific system.
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o Dosage of
Application .
. Mayosperse 60 Dosing Frequency Notes
Scenario .
(60% Active)
- To establish an initial
Initial Dose (Clean _
20 - 50 ppm Once protective
System) .
concentration.
To penetrate and
Initial Dose (Fouled remove existing
50 - 200 ppm Slug Dose o
System) biofilm and algae.
Repeat as necessary.
) For once-through
) 12 ppm (active ] )
Continuous Feed ) ) Continuous cooling systems to
ingredient) o
maintain control.
To maintain control of
Periodic Maintenance microbial growth. A
20 - 100 ppm Weekly or as needed ] )
Dose typical rate is 100

ml/m3.[1]

It is a violation of Federal law to use a biocide in a manner inconsistent with its labeling.

Dosing Calculation Example

To calculate the volume of Mayosperse 60 required for an initial dose:

o Determine the total system volume. For this example, let's assume a cooling tower system
volume of 10,000 liters.

» Select the desired dosage. For a clean system, we will use a target dosage of 30 ppm.
o Calculate the required amount of Mayosperse 60:
Volume of Mayosperse 60 (L) = (System Volume (L) x Desired Dosage (ppm)) / (1,000,000)

Volume of Mayosperse 60 (L) = (10,000 L x 30 ppm) /1,000,000 = 0.3 L or 300 mL
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Experimental Protocols for Efficacy Evaluation

To determine the optimal dosage and evaluate the performance of Mayosperse 60, a
combination of static and dynamic laboratory tests can be employed.

Static Jar Test for Dispersancy and Anti-scaling
Evaluation

This test provides a simple and rapid method to assess the ability of Mayosperse 60 to
prevent scale formation and disperse suspended solids.

Materials:

e Synthetic cooling water of varying hardness (see table below)
* Mayosperse 60 stock solution (1% w/v)

o Glass jars (1-liter) with screw caps

e Magnetic stirrer and stir bars

e pH meter and thermometer

e Turbidimeter

« Filtration apparatus (0.45 um filter paper)

Analytical balance

Preparation of Synthetic Cooling Water:
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. . . Sodium
Calcium Chloride Magnesium Sulfate .
Water Hardness (CaCk) (mglL) (MgSO4) (mglL) Bicarbonate
aClz) (m 4) (M
2 L < (NaHCO3s) (mglL)
Moderate 200 125 340
Hard 400 250 500
Very Hard 600 375 750

Procedure:

o Prepare synthetic cooling water of the desired hardness.

o Dispense 500 mL of the synthetic water into a series of 1-liter glass jars.
» Place a magnetic stir bar in each jar.

o While stirring, add varying concentrations of the Mayosperse 60 stock solution to the jars to
achieve the desired test dosages (e.g., 0, 10, 20, 30, 40, 50 ppm). One jar will serve as a
control with no Mayosperse 60.

» Adjust the pH of each solution to a typical cooling tower operating range (e.g., 8.0 - 8.5)
using a dilute acid or base.

o Seal the jars and place them in a water bath at a constant temperature representative of
cooling tower conditions (e.g., 40°C) for a specified period (e.g., 24 hours).

 After the incubation period, visually inspect the jars for any precipitate or turbidity.
e Measure the turbidity of each solution using a turbidimeter.

« Filter the contents of each jar through a pre-weighed 0.45 um filter paper.

» Dry the filter paper in an oven at 105°C until a constant weight is achieved.

» Calculate the weight of the precipitate.

e The percent inhibition of scale formation can be calculated using the following formula:
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% Inhibition = [(W_control - W_treated) / W_control] x 100
Where:
o W_control = Weight of precipitate in the control jar

o W_treated = Weight of precipitate in the treated jar

Biocidal Efficacy Testing (Total Viable Bacterial Count)

This protocol determines the effectiveness of Mayosperse 60 in reducing the population of
planktonic (free-floating) bacteria.

Materials:

o Nutrient agar plates

« Sterile dilution blanks (e.g., phosphate-buffered saline)

e Incubator

e Micropipettes and sterile tips

» Bacterial culture (e.g., Pseudomonas aeruginosa, a common cooling tower bacterium)
* Mayosperse 60 stock solution

 Sterile test tubes or flasks

Procedure:

» Prepare a bacterial suspension in sterile water or a suitable buffer to a known concentration
(e.g., 105 CFU/mL).

 In a series of sterile test tubes, add the bacterial suspension to the synthetic cooling water.

 Introduce varying concentrations of Mayosperse 60 to the test tubes to achieve the desired
test dosages. Include a control with no biocide.
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 Incubate the test tubes at a relevant temperature (e.g., 30°C) for a specified contact time
(e.g., 1, 4, and 24 hours).

o At each time point, take an aliquot from each test tube and perform serial dilutions in sterile
dilution blanks.

o Plate the dilutions onto nutrient agar plates using the spread plate technique.
¢ Incubate the plates at 35°C for 24-48 hours.

o Count the number of colonies on the plates and calculate the concentration of viable bacteria
(CFU/mL) in each test condition.

e The log reduction in bacterial count can be calculated to determine the biocidal efficacy. A
significant reduction (e.g., >3-log) indicates effective microbial control.

Corrosion Rate Evaluation (Weight Loss Method)

This method, based on ASTM D2688, assesses the potential for Mayosperse 60 to contribute
to or inhibit corrosion of system metals.[4]

Materials:

Corrosion coupons of relevant metallurgy (e.g., mild steel, copper)

o Dynamic loop test system or a setup to simulate flowing water conditions
e Analytical balance

» Desiccator

« Inhibited acid solution for cleaning coupons (e.g., hydrochloric acid with an appropriate
inhibitor)

Procedure:

o Clean, desiccate, and accurately weigh the corrosion coupons.
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e Install the coupons in a corrosion rack within a dynamic loop system circulating the synthetic
cooling water.

e Introduce the desired concentration of Mayosperse 60 to the circulating water. Maintain
constant temperature, flow rate, and pH.

o Expose the coupons for a predetermined period (e.g., 30 days).
» After the exposure period, carefully remove the coupons.
» Visually inspect the coupons for the nature of any deposits or corrosion.

» Clean the coupons according to standard procedures to remove any scale or biofilm without
removing a significant amount of the base metal.

» Desiccate and reweigh the cleaned coupons.
» Calculate the corrosion rate in mils per year (mpy) using the following formula:

Corrosion Rate (mpy) = (Weight Loss (g) x K) / (Alloy Density (g/cm3) x Coupon Area (in?) x
Exposure Time (hours))

Where K is a constant (for mpy, K = 3.45 x 10°).

Data Presentation

The following tables provide a template for summarizing the quantitative data obtained from the
experimental protocols.

Table 1: Static Jar Test Results for Scale Inhibition
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Mayosperse 60 Initial Turbidity Final Turbidity = Precipitate % Scale
Dosage (ppm) (NTU) (NTU) Weight (mg) Inhibition

0 (Control) 0

10

20

30

40

50

Table 2: Biocidal Efficacy - Log Reduction of P. aeruginosa

Mayosperse 60 Log Reduction (1 Log Reduction (4 Log Reduction (24
Dosage (ppm) hour) hours) hours)

0 (Control) 0 0 0

10

20

30

40

50

Table 3: Corrosion Rate Evaluation
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Mayosperse 60 Weight Loss Corrosion Visual
Metallurgy .
Dosage (ppm) (9) Rate (mpy) Observations
Mild Steel 0 (Control)
Mild Steel 30
Copper 0 (Control)
Copper 30

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for determining the optimal dosage of
Mayosperse 60.

Caption: Workflow for Mayosperse 60 dosage calculation and evaluation.

Conclusion

The effective use of Mayosperse 60 in cooling tower water treatment requires a systematic
approach that considers the specific characteristics of the system. The dosage should be
calculated based on factors such as system volume, water chemistry, and microbiological
loading. The provided experimental protocols offer a framework for researchers and scientists
to evaluate the performance of Mayosperse 60 in terms of its anti-scaling, biocidal, and
corrosion properties, allowing for the determination of an optimized treatment program. Regular
monitoring of key parameters is essential to ensure the ongoing effectiveness of the treatment
and the efficient and safe operation of the cooling tower system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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